Cas no 116313-87-2 (1,2-Benzenediol, 5-chloro-3-nitro-)

• Product Name: 1,2-Benzenediol, 5-chloro-3-nitro-
• CAS No: 116313-87-2
• MF: C₆H₄ClNO₄
• MW: 189.553260803223
• CID: 1205628
• PubChem ID: 21852281
• Update Time: 2025-04-20

1,2-Benzenediol, 5-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 5-chloro-3-nitro-
• 5-chloro-3-nitro-1,2-benzenediol
• YUMZFEGWCGNXHR-UHFFFAOYSA-N
• 5-chloro-3-nitro-catechol
• 116313-87-2
• SCHEMBL4172077
• 5-chloro-3-nitrobenzene-1,2-diol
• CHEMBL355017
• 5-chloro-3-nitropyrocatechol
• 5-Chloro-3-nitro-benzene-1,2-diol
• BDBM50017867

• Inchi： 1S/C6H4ClNO4/c7-3-1-4(8(11)12)6(10)5(9)2-3/h1-2,9-10H
• InChI Key： YUMZFEGWCGNXHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 188.98292
• Monoisotopic Mass: 188.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols